Cas no 25712-08-7 (Benzenesulfonic acid,3,3'-[carbonylbis[imino(3-methoxy-4,1-phenylene)-2,1-diazenediyl]]bis-)

Benzenesulfonic acid,3,3'-[carbonylbis[imino(3-methoxy-4,1-phenylene)-2,1-diazenediyl]]bis- structure
25712-08-7 structure
Product name:Benzenesulfonic acid,3,3'-[carbonylbis[imino(3-methoxy-4,1-phenylene)-2,1-diazenediyl]]bis-
CAS No:25712-08-7
MF:C27H24N6O9S2
MW:640.64426
CID:275142
PubChem ID:82363

Benzenesulfonic acid,3,3'-[carbonylbis[imino(3-methoxy-4,1-phenylene)-2,1-diazenediyl]]bis- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,3,3'-[carbonylbis[imino(3-methoxy-4,1-phenylene)-2,1-diazenediyl]]bis-
    • sodium,3-(benzenesulfonamido)propane-1-sulfonate
    • 3,3'-(Carbonylbis(imino(3-methoxy-p-phenylene)azo))bis(benzenesulphonic) acid
    • 3-[(E)-{3-methoxy-4-[({2-methoxy-4-[(E)-(3-sulfophenyl)diazenyl]phenyl}carbamoyl)amino]phenyl}diazenyl]benzenesulf
    • Benzenesulfonic acid, 3,3'-(carbonylbis(imino(3-methoxy-4,1-phenylene)-2,1-diazenediyl))bis-
    • Benzenesulfonic acid, 3,3'-(carbonylbis(imino(3-methoxy-4,1-phenylene)azo))bis-
    • Benzenesulfonic acid, 3,3'-(ureylenebis((3-methoxy-p-phenylene)azo))di
    • SCHEMBL60007
    • Benzenesulfonic acid, 3,3'-[carbonylbis[imino(3-methoxy-4,1-phenylene)azo]]bis-
    • NS00027946
    • 25712-08-7
    • SCHEMBL13657038
    • EINECS 247-203-2
    • DTXSID6067127
    • 3,3'-[Carbonylbis[imino(3-methoxy-p-phenylene)azo]]bis(benzenesulfonic)acid
    • Inchi: InChI=1S/C27H24N6O9S2/c1-41-25-15-19(32-30-17-5-3-7-21(13-17)43(35,36)37)9-11-23(25)28-27(34)29-24-12-10-20(16-26(24)42-2)33-31-18-6-4-8-22(14-18)44(38,39)40/h3-16H,1-2H3,(H2,28,29,34)(H,35,36,37)(H,38,39,40)/b32-30+,33-31+
    • InChI Key: LARRMQDVFRFBIE-RRPBDJRISA-N
    • SMILES: C(NC1C=CC(/N=N/C2=CC=CC(S(O)(=O)=O)=C2)=CC=1OC)(NC1C=CC(/N=N/C2=CC=CC(S(O)(=O)=O)=C2)=CC=1OC)=O

Computed Properties

  • Exact Mass: 640.105
  • Monoisotopic Mass: 640.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 10
  • Complexity: 1130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 235A^2

Experimental Properties

  • Density: 1.51
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.676

Benzenesulfonic acid,3,3'-[carbonylbis[imino(3-methoxy-4,1-phenylene)-2,1-diazenediyl]]bis- Related Literature

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